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Compound of Interest

Compound Name: 2-Methylacetophenone

Cat. No.: B7766677 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of 2-Methylacetophenone (CAS No. 577-16-2). Adherence to these guidelines is

essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification
2-Methylacetophenone is classified as a combustible liquid that is harmful if inhaled or in

contact with skin.[1][2][3] It can cause skin and eye irritation.[4][5]
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Hazard
Classification

GHS Category Signal Word Hazard Statement

Flammable liquids Category 4 Warning
H227: Combustible

liquid[1]

Acute toxicity, Dermal Category 4 Warning
H312: Harmful in

contact with skin[2][3]

Acute toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled[2][3]

Skin irritation Category 2 Warning
H315: Causes skin

irritation[4][5]

Eye irritation Category 2A Warning
H319: Causes serious

eye irritation[4][5]

Specific target organ

toxicity - single

exposure

Category 3

(Respiratory system)
Warning

H335: May cause

respiratory irritation[4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Methylacetophenone to prevent

exposure.
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Protection Type Recommended Equipment Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN166 (EU) or

NIOSH (US)[2]

Hand Protection

Wear appropriate protective

gloves. Nitrile rubber gloves

are a suitable option.[1][6][7]

Inspect gloves before use and

dispose of contaminated

gloves properly.[4]

Skin and Body Protection

Wear protective clothing, such

as a lab coat. In case of

significant exposure risk,

fire/flame resistant and

impervious clothing should be

worn.[1][2]

Ensure clothing covers as

much skin as possible.[8]

Respiratory Protection

Use only in a well-ventilated

area. If exposure limits are

exceeded or irritation is

experienced, use a full-face

respirator with an appropriate

filter (e.g., type ABEK

(EN14387)).[2]

Respirator use requires a

formal respiratory protection

program, including fit testing.

[8]

Handling and Storage Protocol
Proper handling and storage are crucial to maintain the chemical's stability and prevent

accidents.
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Procedure Step-by-Step Guidance

Handling

1. Ensure adequate ventilation in the handling

area.[2] 2. Avoid breathing vapors or mist.[1][2]

3. Avoid contact with skin and eyes.[2] 4. Keep

away from heat, sparks, open flames, and hot

surfaces. No smoking.[1] 5. Use non-sparking

tools to prevent ignition.[2] 6. Wash hands

thoroughly after handling.

Storage

1. Store in a tightly closed container in a dry,

cool, and well-ventilated place.[1][2] 2. Keep

away from heat and sources of ignition.[1] 3.

Incompatible with strong oxidizing agents and

strong bases.[1]

Emergency Procedures
Immediate and appropriate response to emergencies can significantly mitigate harm.
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Emergency
Situation

First-Aid Measures
Fire-Fighting
Measures

Accidental Release
Measures

Skin Contact

Wash off immediately

with plenty of soap

and water while

removing all

contaminated clothing.

Get medical attention

if you feel unwell.[1]

Eye Contact

Rinse immediately

with plenty of water,

also under the eyelids,

for at least 15

minutes. Get medical

attention.[1][9]

Inhalation

Remove to fresh air. If

not breathing, give

artificial respiration.

Call a POISON

CENTER or

doctor/physician if you

feel unwell.[1][9]

Ingestion

Clean mouth with

water and get medical

attention.[1]

Fire

Use water spray,

carbon dioxide (CO2),

dry chemical, or

alcohol-resistant foam

for extinction.[1] Wear

self-contained

breathing apparatus

(SCBA) and full

protective gear.[1]
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Spill or Leak

1. Remove all sources

of ignition.[1] 2.

Ensure adequate

ventilation.[5] 3.

Absorb with inert

material (e.g., sand,

silica gel, universal

binder).[1] 4. Collect

and place in a

suitable, closed

container for disposal.

[1] 5. Do not let the

product enter drains.

Disposal Plan
Dispose of 2-Methylacetophenone and its containers in accordance with all applicable local,

state, and federal regulations.

Waste Type Disposal Guidance

Unused Product

Dispose of contents/container to an approved

waste disposal plant.[1] Do not mix with other

waste.

Contaminated Containers
Leave chemicals in original containers. Handle

uncleaned containers like the product itself.

Contaminated PPE

Dispose of contaminated gloves and other PPE

after use in accordance with applicable laws and

good laboratory practices.[4]
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Caption: Workflow for the safe handling of 2-Methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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